(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(pyridin-2-yl)methanone

• IUPAC Name: [4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C17H20N4O2/c1-12-11-16(20-13(2)19-12)23-14-6-9-21(10-7-14)17(22)15-5-3-4-8-18-15/h3-5,8,11,14H,6-7,9-10H2,1-2H3
• InChI Key: TVWKFLKPAOCUNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=CC=CC=N3
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of (4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(pyridin-2-yl)methanone, there are related studies on the synthesis of piperidine derivatives. Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Scientific Research Applications

Acid-Base Properties and Complex Formation

Complex formation involving 4,6-dimethyl-2-(1H)-pyrimidinone (a component structurally related to the queried compound) with dysprosium(III) tris(acetylacetonate) has been explored. This study provides insights into the acid-base properties and the ability of such compounds to form stable complexes with metal ions, which can have implications in catalysis and materials science. The unique coordination behavior of these compounds, due to their basicity and acidity, enables the formation of metal complexes without the need for deprotonation, which could be advantageous in designing new materials and catalysts (Pod''yachev et al., 1994).

Antimicrobial and Anticancer Agents

Research on pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, has demonstrated significant antimicrobial activities. These findings suggest the potential of structurally similar compounds, like the one , in the development of new antimicrobial agents. The study underscores the versatility of pyrimidine-based compounds in medicinal chemistry, especially in creating drugs with potential antibacterial and antifungal effects (Hossan et al., 2012).

Nonlinear Optical Properties

Investigations into the structural parameters, electronic properties, and nonlinear optical (NLO) characteristics of thiopyrimidine derivatives, including phenyl pyrimidine compounds, offer valuable insights into the potential use of pyrimidine-based compounds in optics and photonics. These studies reveal that such compounds exhibit significant NLO properties, making them candidates for optoelectronic applications. The research highlights the importance of pyrimidine rings, present in the compound of interest, in developing materials for advanced technological applications (Hussain et al., 2020).